Cas no 353258-21-6 (6,8-Dichloro-2-(4-methoxyphenyl)imidazo[1,2-a]pyridine)

• Product Name: 6,8-Dichloro-2-(4-methoxyphenyl)imidazo[1,2-a]pyridine
• CAS No: 353258-21-6
• MF: C₁₄H₁₀Cl₂N₂O
• MW: 293.148001194
• CID: 1030131
• PubChem ID: 19214712
• Update Time: 2025-05-24

6,8-Dichloro-2-(4-methoxyphenyl)imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6,8-Dichloro-2-(4-methoxyphenyl)imidazo[1,2-a]pyridine
• AK134371
• KB-247438
• Oprea1_658825
• SureCN3030499
• RMNFREBKIWMUCJ-UHFFFAOYSA-N
• SCHEMBL3030499
• DB-242705
• MFCD02325392
• 353258-21-6
• DTXSID70598202
• AKOS003034988
• SY354427

• Inchi： 1S/C14H10Cl2N2O/c1-19-11-4-2-9(3-5-11)13-8-18-7-10(15)6-12(16)14(18)17-13/h2-8H,1H3
• InChI Key： RMNFREBKIWMUCJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN2C=C(C3C=CC(=CC=3)OC)N=C21)Cl

Computed Properties

• Exact Mass: 292.0170183g/mol
• Monoisotopic Mass: 292.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 6,8-Dichloro-2-(4-methoxyphenyl)imidazo[1,2-a]pyridine

Comprehensive Overview of 6,8-Dichloro-2-(4-methoxyphenyl)imidazo[1,2-a]pyridine (CAS No. 353258-21-6)

The compound 6,8-Dichloro-2-(4-methoxyphenyl)imidazo[1,2-a]pyridine (CAS No. 353258-21-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the imidazo[1,2-a]pyridine core and substituted phenyl ring, make it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeted therapy and antibiotic resistance solutions.

One of the most searched questions regarding this compound is: "What are the biological activities of 6,8-Dichloro-2-(4-methoxyphenyl)imidazo[1,2-a]pyridine?" Studies suggest that the dichloro substitutions at positions 6 and 8 enhance its binding affinity to certain enzymatic targets, while the 4-methoxyphenyl group contributes to improved pharmacokinetic properties. This aligns with the growing demand for small-molecule therapeutics with optimized bioavailability, a hot topic in medicinal chemistry forums and publications.

The synthesis of CAS 353258-21-6 typically involves multi-step reactions, including cyclization and halogenation processes. Recent advancements in green chemistry have prompted researchers to explore eco-friendly synthetic routes, addressing concerns about sustainable drug production. This aspect resonates with the increasing focus on environmentally friendly pharmaceuticals, a frequently searched term in scientific databases.

Analytical characterization of this compound employs techniques like HPLC, NMR, and mass spectrometry, which are crucial for quality control in drug development. Many researchers search for "spectral data of 6,8-Dichloro-2-(4-methoxyphenyl)imidazo[1,2-a]pyridine", highlighting the importance of thorough compound characterization in modern research.

In material science applications, the imidazo[1,2-a]pyridine derivatives have shown promise as organic semiconductors. The specific electronic properties imparted by the dichloro and methoxyphenyl substitutions make 353258-21-6 potentially valuable for optoelectronic devices, connecting to trending searches about organic electronics and flexible displays.

Safety evaluations of this compound follow standard protocols, with particular attention to its stability under various conditions. Frequent queries include "Is 6,8-Dichloro-2-(4-methoxyphenyl)imidazo[1,2-a]pyridine light-sensitive?" and "What are the storage conditions for CAS 353258-21-6?", reflecting the practical concerns of laboratory researchers and industrial users.

The patent landscape surrounding 6,8-Dichloro-2-(4-methoxyphenyl)imidazo[1,2-a]pyridine reveals its commercial potential, with applications ranging from pharmaceutical intermediates to specialty chemicals. This connects to popular searches about intellectual property in chemical innovation and patent expiration dates for valuable compounds.

Future research directions for this compound likely include structure-activity relationship studies to optimize its biological profile, as well as investigations into novel formulations. These topics align with current interests in drug repurposing and nanoparticle drug delivery, which dominate many scientific search queries today.